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Compound of Interest

Compound Name: Ac4GalNAl

Cat. No.: B11830212

Get Quote

Reagent: Ac4GalNAl (Tetraacetylated N-(4-pentynoyl)galactosamine) Application: Metabolic

Oligosaccharide Engineering (MOE) / Click Chemistry Document ID: TS-GLY-042[1][2][3]

Executive Summary & Chemical Profile[4][5]
Ac4GalNAl is a peracetylated, alkynyl-modified monosaccharide analog of N-

Acetylgalactosamine (GalNAc).[1] It is designed to hijack the GalNAc salvage pathway,

allowing the metabolic incorporation of an alkyne handle into mucin-type O-linked

glycoproteins.

The "solubility issue" users frequently report is a physical chemistry paradox: The acetyl groups

that enable cell permeability are the same groups that cause precipitation in aqueous media.
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Property Specification

Full Name
1,3,4,6-Tetra-O-acetyl-N-(4-

pentynoyl)galactosamine

Molecular Weight ~427.4 g/mol

Solubility (Organic)
High (> 50 mM) in DMSO, DMF, Ethanol,

Chloroform

Solubility (Aqueous)
Very Low. Prone to rapid precipitation (crashing

out)

Cell Permeability High (Passive diffusion due to acetyl groups)

Metabolic Fate

Intracellular deacetylation

UDP-GalNAlk

Golgi Incorporation

The Solubility Protocol: Preventing "Crash Out"
The most common failure mode is the formation of micro-crystals upon adding the DMSO stock

to cell culture media. These crystals are often invisible to the naked eye but cause:

Low labeling efficiency (effective concentration drops).

Cell toxicity (crystals settle on cells, causing mechanical stress or localized high

concentrations).

A. Preparation of Stock Solutions (The Golden Standard)
Do not dissolve directly in water or media.

Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide) or DMF. Avoid Ethanol if long-

term storage is required, as evaporation alters concentration.

Concentration: Prepare a 10 mM to 50 mM stock solution.
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Why? Higher concentrations (e.g., 200 mM) require adding very small volumes to media,

which can lead to rapid local precipitation before dispersion. Lower concentrations (e.g., 1

mM) require adding too much DMSO (>0.5% v/v), which is toxic to sensitive cell lines.

Storage: Aliquot into single-use vials (e.g., 20 µL) and store at -20°C. Avoid repeated freeze-

thaw cycles, which introduce moisture and drive hydrolysis of the acetyl groups.

B. The "Rapid Dispersion" Dilution Method
When adding the hydrophobic stock to hydrophilic media, you must beat the rate of crystal

nucleation.

Step-by-Step Protocol:

Warm the Media: Ensure your culture media is at 37°C. Cold media accelerates precipitation.

Vortex While Adding:

Hold the tube of media on a vortex mixer set to low/medium speed.

Slowly pipette the Ac4GalNAl stock directly into the center of the vortex.

Critical: Do not touch the side of the tube with the tip; the stock will stick to the plastic and

crystallize.

The "Intermediate" Trick (For sensitive cells):

If you observe precipitation with direct addition, dilute the stock 1:10 in 100% Ethanol first,

then add this mixture to the media. The ethanol acts as a co-solvent bridge, reducing the

surface tension shock.

Mechanism of Action & Workflow
Understanding the pathway is crucial for troubleshooting low signal issues. The compound

must traverse the membrane, lose its acetyl groups, and be processed by specific enzymes.

Diagram 1: Metabolic Labeling Pathway
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Caption: The metabolic journey of Ac4GalNAl from extracellular administration to cell surface

expression and Click Chemistry labeling.
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[2][4][5]
Troubleshooting Guide
Issue: "I see crystals/debris in my dish after 24 hours."
Diagnosis: The compound crashed out of solution. Fix:

Sonication: Sonicate the media for 5 minutes at 37°C immediately after adding the stock.

Lower Concentration: If using 100 µM, drop to 50 µM. The labeling efficiency often plateaus

at 50 µM; excess reagent only drives precipitation.

Check Serum: Ensure your media contains FBS (Fetal Bovine Serum). Albumin in serum can

sequester hydrophobic molecules and act as a carrier, improving solubility. Do not label in

serum-free media unless necessary.

Issue: "My cells are dying."
Diagnosis: DMSO toxicity or Acetyl-CoA overload. Fix:

DMSO Limit: Keep final DMSO concentration < 0.1%.
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Metabolic Stress: The deacetylation process releases 4 acetates per molecule. At high

concentrations, this can alter intracellular pH or overwhelm mitochondria. Reduce

Ac4GalNAl concentration.

Diagram 2: Troubleshooting Decision Tree
Caption: Logic flow for resolving solubility and toxicity issues during Ac4GalNAl stock

preparation and administration.
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Frequently Asked Questions (FAQ)
Q: Can I use Ac4GalNAl for in vivo (mouse) studies? A: Yes, but not in pure DMSO. For animal

studies, the hydrophobic nature requires a carrier formulation.
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Recommended Formulation: 70% PBS / 30% PEG-400 or cyclodextrin-based carriers (e.g.,

HP-β-CD).

Reference: Daughtry et al. (2020) successfully used clickable galactose analogs in zebrafish

using optimized aqueous buffers.

Q: What is the difference between Ac4GalNAl and Ac4GalNAlk? A: In most vendor catalogs,

they are identical. "Al" and "Alk" both denote the Alkyne (usually N-4-pentynoyl) derivative.

Always verify the chemical structure (look for the triple bond) rather than relying on the

acronym.

Q: Why use Ac4GalNAl (Alkyne) instead of Ac4GalNAz (Azide)? A: It depends on your

detection probe.

If your fluorophore is an Azide, use Ac4GalNAl.[1]

If your fluorophore is a DBCO or Alkyne, use Ac4GalNAz.

Note: Alkynes are generally smaller than azides (or DBCOs), potentially causing less steric

perturbation to the glycosyltransferase enzymes, though both are widely accepted.

Q: How long is the stock solution stable? A:

Powder: 1-2 years at -20°C (desiccated).

DMSO Stock: 3-6 months at -20°C. If the solution turns yellow or brown, the acetyl groups

may have hydrolyzed; discard it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://vectorlabs.com/products/n-4-pentynoyl-galactosamine-tetraacylated-ac4galnal/
https://www.benchchem.com/product/b11830212/docs?utm_src=pdf-body#technical-support-center-ac4galnal-handling-solubility-guide
https://vectorlabs.com/products/n-4-pentynoyl-galactosamine-tetraacylated-ac4galnal/
https://www.benchchem.com/product/b11830212?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lumiprobe.com/p/tetraacetyl-n-4-pentynoyl-galactosamine-ac4galnal
https://vectorlabs.com/products/n-4-pentynoyl-galactosamine-tetraacylated-ac4galnal/
https://vectorlabs.com/product-category/dyes-labeling-reagents-and-kits/metabolic-labeling-reagents/
https://vectorlabs.com/products/n-4-pentynoyl-galactosamine-tetraacylated-ac4galnal/?print-products=pdf
https://www.benchchem.com/product/b11830212/docs#technical-support-center-ac4galnal-handling-solubility-guide
https://www.benchchem.com/product/b11830212/docs#technical-support-center-ac4galnal-handling-solubility-guide
https://www.benchchem.com/product/b11830212/docs#technical-support-center-ac4galnal-handling-solubility-guide
https://www.benchchem.com/product/b11830212/docs#technical-support-center-ac4galnal-handling-solubility-guide
https://www.benchchem.com/product/b11830212?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

